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Compound of Interest

Compound Name: Anhydrosecoisolariciresinol

Cat. No.: B15596988 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

Anhydrosecoisolariciresinol, a lignan with anti-tumor activities.[1] Given the absence of a

specific Safety Data Sheet (SDS), this procedure is established on the precautionary principle

of treating compounds with unknown hazard profiles as potentially hazardous. Adherence to

these guidelines is critical for ensuring laboratory safety and regulatory compliance.

I. Hazard Assessment and Characterization
Due to the lack of a comprehensive SDS for Anhydrosecoisolariciresinol, a definitive hazard

classification is not available. As a matter of standard laboratory safety practice, any research

chemical without a specific SDS should be handled as a hazardous substance.

Assumed Hazards for Disposal Purposes:

Toxicity: The biological activity of Anhydrosecoisolariciresinol as an anti-tumor agent

suggests it is biologically active and should be handled with care to avoid exposure.

Environmental Hazard: The environmental fate and effects are unknown. Therefore, it must

be assumed to be potentially harmful to aquatic life.

Chemical Reactivity: Reactivity with other chemicals is unknown. It should not be mixed with

other waste streams unless compatibility is confirmed.
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II. Quantitative Data
The following table summarizes the known physical and chemical properties of

Anhydrosecoisolariciresinol. This information is crucial for proper handling and for the

receiving waste disposal facility.

Property Value Source

Molecular Formula C₂₀H₂₄O₅ PubChem

Molecular Weight 344.4 g/mol PubChem

Appearance
Solid (Assumed based on

typical lignans)
N/A

Solubility
Soluble in organic solvents

such as DMSO and ethanol.
N/A

Storage Temperature

Stock solutions can be stored

at -20°C for one month or

-80°C for six months (protect

from light).[1]

MCE

CAS Number 29388-33-8 MCE

III. Personal Protective Equipment (PPE)
When handling Anhydrosecoisolariciresinol for disposal, the following minimum PPE is

required:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat is required.

Respiratory Protection: If handling the powder outside of a certified chemical fume hood, a

NIOSH-approved respirator may be necessary based on a risk assessment.
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IV. Step-by-Step Disposal Protocol
This protocol outlines the procedure for the safe disposal of Anhydrosecoisolariciresinol
waste.

Step 1: Waste Segregation

Collect all waste containing Anhydrosecoisolariciresinol, including pure compound,

contaminated labware (e.g., pipette tips, vials), and solutions, separately from other

laboratory waste streams.

Do not mix Anhydrosecoisolariciresinol waste with incompatible chemicals.

Step 2: Containerization

Use a designated, leak-proof, and chemically compatible container for solid and liquid waste.

The container must have a secure, tight-fitting lid.

For liquid waste, use a secondary container to prevent spills.

Step 3: Labeling

Affix a "Hazardous Waste" label to the container as soon as the first piece of waste is added.

The label must include the following information:

The full chemical name: "Anhydrosecoisolariciresinol"

The words "Hazardous Waste"

An indication of the hazards: "Caution: Chemical with Unknown Hazards"

The approximate quantity of the waste.

The date the waste was first added to the container (accumulation start date).

The name and contact information of the principal investigator or laboratory.
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Step 4: Storage

Store the sealed and labeled waste container in a designated satellite accumulation area

within the laboratory.

The storage area should be away from general laboratory traffic and incompatible materials.

Step 5: Disposal Request

Once the container is full or the accumulation time limit set by your institution's

Environmental Health and Safety (EHS) office is reached, submit a hazardous waste pickup

request to your EHS office.

Do not dispose of Anhydrosecoisolariciresinol down the drain or in the regular trash.

V. Experimental Protocols
As this document pertains to disposal, no experimental protocols for the use of

Anhydrosecoisolariciresinol are included. All experimental work should be conducted under

the guidance of a comprehensive, risk-assessed protocol that includes waste disposal

considerations from the outset.

VI. Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Anhydrosecoisolariciresinol.
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Anhydrosecoisolariciresinol Waste Generated

Is a specific SDS available?

Treat as Hazardous Waste

No Yes, and it's hazardous

Segregate Waste

Containerize in a labeled, sealed container

Label with 'Hazardous Waste' and full chemical name

Store in Satellite Accumulation Area

Request EHS Pickup

Compliant Disposal

Click to download full resolution via product page

Caption: Disposal workflow for Anhydrosecoisolariciresinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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